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Compound of Interest

Compound Name: 1-Indanone, 2-diazo-

Cat. No.: B157840 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data (NMR, IR,

MS) and synthetic methodology for 2-diazo-1-indanone. Due to the limited availability of

published experimental data for this specific molecule, this guide presents a combination of

predicted data, analysis of closely related compounds, and established experimental protocols

for analogous structures. This information is intended to serve as a valuable resource for the

synthesis, characterization, and application of 2-diazo-1-indanone in research and

development.

Spectroscopic Data
A complete, experimentally verified dataset for 2-diazo-1-indanone is not readily available in

the public domain. The following tables summarize the expected spectroscopic characteristics

based on the analysis of similar compounds and spectral prediction tools.

Nuclear Magnetic Resonance (NMR) Spectroscopy
Table 1: Predicted ¹H NMR Spectral Data for 2-Diazo-1-indanone in CDCl₃
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Chemical Shift (δ)
ppm

Multiplicity Integration Assignment

7.80 - 7.30 m 4H Aromatic-H

3.40 s 2H CH₂

Table 2: Predicted ¹³C NMR Spectral Data for 2-Diazo-1-indanone in CDCl₃

Chemical Shift (δ) ppm Assignment

185.0 C=O

145.0 - 125.0 Aromatic-C

~70.0 C=N₂

35.0 CH₂

Note: Predicted chemical shifts are estimates and should be confirmed by experimental data.

Infrared (IR) Spectroscopy
Table 3: Expected IR Absorption Bands for 2-Diazo-1-indanone

Wavenumber (cm⁻¹) Functional Group

~2100 N₂ stretch (diazo group)

~1680 C=O stretch (ketone)

3100 - 3000 Aromatic C-H stretch

1600, 1470 Aromatic C=C stretch

Mass Spectrometry (MS)
Table 4: Expected Mass Spectrometry Data for 2-Diazo-1-indanone
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m/z Ion

158.05 [M]⁺ (Molecular Ion)

130.05 [M - N₂]⁺

102.05 [M - N₂ - CO]⁺

Experimental Protocols
A detailed experimental protocol for the synthesis of 2-diazo-1-indanone is not explicitly

published. However, a general and reliable method for the synthesis of α-diazo ketones from

the corresponding ketone is the diazo transfer reaction.

Synthesis of 2-Diazo-1-indanone via Diazo Transfer
This procedure is adapted from standard methods for the synthesis of α-diazo ketones.

Materials:

1-Indanone

Tosyl azide or other suitable diazo transfer reagent

A non-protic solvent (e.g., acetonitrile, dichloromethane)

A weak base (e.g., triethylamine, DBU)

Standard laboratory glassware and purification supplies (silica gel for chromatography)

Procedure:

Dissolve 1-indanone in the chosen solvent in a round-bottom flask.

Add the weak base to the solution and stir at room temperature.

Slowly add the diazo transfer reagent to the reaction mixture. The reaction is typically

exothermic and may require cooling.
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Monitor the reaction progress by thin-layer chromatography (TLC).

Upon completion, quench the reaction with water or a saturated aqueous solution of

ammonium chloride.

Extract the product with an organic solvent (e.g., ethyl acetate).

Dry the combined organic layers over anhydrous sodium sulfate, filter, and concentrate

under reduced pressure.

Purify the crude product by column chromatography on silica gel to yield 2-diazo-1-indanone.

Spectroscopic Data Acquisition
NMR Spectroscopy:

¹H and ¹³C NMR spectra would be recorded on a standard NMR spectrometer (e.g., 400 or

500 MHz).

The sample would be dissolved in a deuterated solvent, typically chloroform-d (CDCl₃).

Chemical shifts are reported in parts per million (ppm) relative to tetramethylsilane (TMS) as

an internal standard.

IR Spectroscopy:

The IR spectrum would be obtained using a Fourier-transform infrared (FTIR) spectrometer.

The sample can be analyzed as a thin film on a salt plate (e.g., NaCl or KBr) or as a KBr

pellet.

Mass Spectrometry:

Mass spectra would be acquired using a mass spectrometer, typically with electron ionization

(EI) or electrospray ionization (ESI).

High-resolution mass spectrometry (HRMS) would be used to confirm the elemental

composition of the molecular ion.
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Visualizations
The following diagrams illustrate the key chemical transformation and the general workflow for

the characterization of 2-diazo-1-indanone.

Synthesis of 2-Diazo-1-indanone

1-Indanone
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Synthesis of 2-Diazo-1-indanone.
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Spectroscopic Analysis Workflow

Synthesis & Purification

Spectroscopic Characterization

Data Analysis

Synthesis of 2-Diazo-1-indanone

Purification (Chromatography)

NMR (1H, 13C) IR Spectroscopy Mass Spectrometry

Structure Elucidation

Click to download full resolution via product page

Workflow for Spectroscopic Analysis.

To cite this document: BenchChem. [Spectroscopic and Synthetic Profile of 2-Diazo-1-
indanone: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b157840#spectroscopic-data-nmr-ir-ms-for-2-diazo-1-
indanone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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